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Compound of Interest

Compound Name: (4-Chlorophenylthio)acetic acid

Cat. No.: B188907 Get Quote

This guide provides immediate, essential safety and logistical information for handling (4-
Chlorophenylthio)acetic acid in a laboratory setting. It is intended for researchers, scientists,

and drug development professionals to ensure safe handling, storage, and disposal of this

chemical.

(4-Chlorophenylthio)acetic acid is a compound that causes skin and serious eye irritation,

and may also cause respiratory irritation.[1][2][3] Adherence to the following procedures is

critical for personal safety and to maintain a safe laboratory environment.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling (4-
Chlorophenylthio)acetic acid. The selection of specific PPE should be based on a risk

assessment of the procedures to be performed.
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Protection Type
Specific
Recommendations

Standard/Source

Eye and Face Protection
Wear chemical safety goggles

with side-shields.

EN 166 or NIOSH approved[1]

[3]

Skin Protection

Wear impervious clothing,

such as a lab coat, to prevent

skin contact.

Good Laboratory Practice[1]

Hand Protection

Handle with chemical-resistant

gloves (e.g., nitrile rubber).

Gloves must be inspected prior

to use and replaced if

damaged.

Good Laboratory Practice[1]

Respiratory Protection

Use in a well-ventilated area. If

dust formation is likely, use a

NIOSH-approved respirator.

NIOSH or EN 149 approved[3]

Operational Plan for Safe Handling
A systematic approach to handling (4-Chlorophenylthio)acetic acid is crucial from receipt to

disposal. The following workflow outlines the necessary steps to maintain a safe laboratory

environment.[4]

1. Receiving and Storage:

Upon receipt, inspect the container for any signs of damage or leakage.

Verify that the container is clearly and accurately labeled.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong bases.[5]

Keep the container tightly closed when not in use.[1][3]

2. Handling and Use:
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All handling of (4-Chlorophenylthio)acetic acid should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to minimize inhalation exposure.[1]

Avoid direct contact with skin and eyes.[1]

Prevent the formation of dust and aerosols during handling.[1]

Wash hands thoroughly after handling the substance.[3]

3. Spill and Exposure Response:

Spill: In the event of a spill, evacuate personnel from the immediate area.[1] Wear

appropriate PPE, including respiratory protection.[1] Carefully sweep up the solid material,

avoiding dust generation, and place it into a suitable, labeled, and closed container for

disposal.[1][5]

Skin Contact: If skin contact occurs, immediately wash the affected area with plenty of soap

and water.[3] If skin irritation persists, seek medical attention.[3]

Eye Contact: If the substance enters the eyes, rinse cautiously with water for several

minutes.[3] Remove contact lenses if present and easy to do. Continue rinsing and seek

medical attention if eye irritation persists.[3]

Inhalation: If inhaled, move the person to fresh air and keep them comfortable for breathing.

[1][3] If the person feels unwell, call a poison center or doctor.[1][3]

Disposal Plan
Proper disposal of (4-Chlorophenylthio)acetic acid and any contaminated materials is

essential to prevent environmental contamination and ensure regulatory compliance.

Waste Collection: All waste containing (4-Chlorophenylthio)acetic acid, including unused

product, contaminated lab supplies (e.g., gloves, weighing paper), and empty containers,

must be collected in a designated and clearly labeled hazardous waste container.

Containerization: Use a chemically resistant and sealable container for waste collection.

Ensure the waste container is kept closed except when adding waste.
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Disposal Route: Dispose of the hazardous waste through an approved and licensed waste

disposal company.[3][6] Do not dispose of this chemical down the drain or in the regular

trash.[1] Follow all local, state, and federal regulations for chemical waste disposal.[6]

Workflow for Handling (4-Chlorophenylthio)acetic
acid
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Workflow for Handling (4-Chlorophenylthio)acetic acid
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Caption: Workflow for the safe handling and disposal of (4-Chlorophenylthio)acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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